Cas no 2171164-79-5 ((2R)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid)

• Product Name: (2R)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid
• CAS No: 2171164-79-5
• MF: C₂₅H₂₁ClN₂O₅
• MW: 464.897645711899
• CID: 5902127
• PubChem ID: 165503128
• Update Time: 2025-06-14

(2R)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid
• 2171164-79-5
• EN300-1490596
• (2R)-2-{[3-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid

• Inchi： 1S/C25H21ClN2O5/c1-14(24(30)31)27-23(29)15-10-16(26)12-17(11-15)28-25(32)33-13-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-12,14,22H,13H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t14-/m1/s1
• InChI Key： XTMUKDRMLHAGRU-CQSZACIVSA-N
• SMILES： ClC1C=C(C(N[C@@H](C(=O)O)C)=O)C=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.1138995g/mol
• Monoisotopic Mass: 464.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid

Recent Advances in the Study of (2R)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid (CAS: 2171164-79-5)

The compound (2R)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid (CAS: 2171164-79-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a chiral center, has shown promise in various applications, particularly in peptide synthesis and drug development. Recent studies have explored its potential as a building block for novel therapeutics and its role in modulating biological pathways.

One of the key areas of research has focused on the synthesis and optimization of this compound. A 2023 study published in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for (2R)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid, highlighting its high yield and purity. The study emphasized the importance of the Fmoc group in protecting the amino functionality during peptide coupling reactions, which is critical for the development of peptide-based drugs. The researchers also noted the compound's stability under various conditions, making it a reliable candidate for further pharmaceutical applications.

In addition to its synthetic utility, recent investigations have explored the biological activity of this compound. A preprint article from BioRxiv (2024) reported that (2R)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. The study utilized in vitro assays to demonstrate the compound's ability to reduce the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. These findings open new avenues for the development of therapeutics targeting chronic inflammatory diseases.

Another notable study, published in ACS Chemical Biology (2023), investigated the compound's role in protein-protein interactions. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and molecular docking simulations to elucidate how (2R)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid interacts with specific protein domains. Their results indicated that the compound could serve as a scaffold for designing inhibitors of protein-protein interactions, which are often challenging targets in drug discovery. This research underscores the versatility of the compound in addressing complex biological questions.

Despite these promising developments, challenges remain in the clinical translation of (2R)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid. A review article in Drug Discovery Today (2024) highlighted the need for further pharmacokinetic and toxicological studies to assess the compound's safety and efficacy in vivo. Additionally, scalability of its synthesis and cost-effectiveness are critical factors that must be addressed to facilitate its transition from the laboratory to the clinic.

In conclusion, (2R)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid (CAS: 2171164-79-5) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural properties, combined with its demonstrated biological activities, make it a valuable tool for drug discovery and development. Future studies should focus on overcoming the existing challenges to unlock its full therapeutic potential.